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Compound of Interest

Compound Name: 5-(Trifluoromethoxy)isatin

Cat. No.: B062976 Get Quote

An In-Depth Technical Guide to Commercial Sourcing of High-Purity 5-
(Trifluoromethoxy)isatin

For researchers, scientists, and professionals in drug development, the procurement of high-

purity starting materials is a critical step that underpins the reliability and reproducibility of

experimental outcomes. 5-(Trifluoromethoxy)isatin, a fluorinated heterocyclic building block,

serves as a vital intermediate in the synthesis of various pharmacologically active compounds

and advanced materials.[1][2] Its utility in developing novel therapeutics, including kinase

inhibitors and antiviral agents, necessitates a thorough understanding of its commercial

availability, purity standards, and the methods for its quality verification.[3] This guide provides

a comprehensive overview of commercial suppliers, quantitative data, and relevant

experimental protocols for high-purity 5-(Trifluoromethoxy)isatin.

Commercial Suppliers and Specifications
Several chemical suppliers offer 5-(Trifluoromethoxy)isatin, typically with purity levels of 98%

or higher. The compound is valued for its role as a synthesis intermediate for organic and metal

complexes used in fluorescence dyes, OLEDs, solar cells, and drug discovery.[2] When

sourcing this chemical, it is crucial to verify the CAS number, as multiple numbers appear in

listings. The most commonly cited CAS number is 169037-23-4.[2][4]

The following table summarizes the specifications for 5-(Trifluoromethoxy)isatin from various

commercial suppliers.
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Supplier
Purity
Specificat
ion

CAS
Number

Molecular
Formula

Melting
Point (°C)

Appearan
ce

Notes

TCI

America
≥98.0%[5]

169037-

23-4[6]

C₉H₄F₃NO

₃
179-180[1]

Orange

crystalline

powder[1]

Available

through

distributors

like Fisher

Scientific.

[5]

Thermo

Scientific

Chemicals

98%

(Assay by

GC:

≥97.5%)[3]

[4]

169037-

23-4[4]

C₉H₄F₃NO

₃[4]

167.0-

173.0[4]

Orange to

brown

crystals or

powder[4]

Formerly

part of the

Alfa Aesar

portfolio.[3]

Ossila >98%[2]
169037-

23-4[2]

C₉H₄F₃NO

₃[2]

170 -

172[2]
-

Marketed

as a

fluorinated

building

block for

solar cells

and

OLEDs.[2]

Experimental Protocols
The quality and purity of 5-(Trifluoromethoxy)isatin are paramount for its application in

sensitive downstream syntheses. Below are detailed methodologies relevant to its synthesis,

purification, and quality control.

General Synthesis of Isatin Derivatives (Sandmeyer
Methodology)
The Sandmeyer synthesis is a classic and adaptable method for producing isatin and its

derivatives.[7] While a specific protocol for 5-(trifluoromethoxy)isatin is proprietary to
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suppliers, the synthesis of the related 5-trifluoromethyl isatin from a patent provides a

representative workflow.[8]

Methodology:

Isonitrosoacetanilide Formation: Aniline is reacted with chloral hydrate and hydroxylamine

hydrochloride in an aqueous solution of sodium sulfate.[7] For the synthesis of the related 5-

trifluoromethyl isatin, 4-trifluoromethylaniline is dissolved in hydrochloric acid and added to a

solution of chloral hydrate. Hydroxylamine hydrochloride is then added, and the mixture is

heated to reflux.[8]

Cyclization: The resulting isonitrosoacetanilide intermediate is separated and then cyclized

using a strong acid, typically concentrated sulfuric acid, with heating.[7][8]

Purification: The crude isatin product is obtained after pouring the reaction mixture into

water/ice. Purification is achieved via recrystallization, for instance, from an ethanol/water

solution.[8]

Purification by Recrystallization and Crystal Growth
High purity is often achieved through meticulous purification steps. Recrystallization is a

standard method. For analytical-grade material, single-crystal growth can be employed.

Methodology for Crystal Growth: A study on the crystal structure of 5-(Trifluoromethoxy)isatin
provides a method for obtaining high-quality crystals.[9][10]

The compound is dissolved in water, with the pH adjusted to 4.[9][10]

Crystals are grown using a vapor diffusion setup with chloroform at 5 °C in a commercial

refrigerator.[9][10]

General Purification of Isatins: A common procedure for purifying isatin derivatives involves

leveraging their acidic N-H proton.[11]

The crude product is dissolved in an aqueous solution of sodium hydroxide.

The solution is stirred, and impurities may be removed by filtration.
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Dilute hydrochloric acid is added dropwise until a slight precipitate of impurities appears,

which is then filtered off.

Further addition of hydrochloric acid to the filtrate precipitates the purified isatin derivative,

which is then collected by filtration and dried.[11]

Quality Control by Gas Chromatography (GC)
Suppliers often use Gas Chromatography (GC) to determine the assay or purity of the final

product.

Methodology Overview: While specific column types and run conditions are proprietary, a

general GC method involves:

Sample Preparation: A precise amount of the 5-(Trifluoromethoxy)isatin is dissolved in a

suitable volatile solvent (e.g., acetone, ethyl acetate).

Injection: A small volume of the sample solution is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

Compounds separate based on their boiling points and interactions with the column's

stationary phase.

Detection: A detector (commonly a Flame Ionization Detector - FID) measures the quantity of

each separated component.

Analysis: The purity is calculated by comparing the area of the main peak (5-
(Trifluoromethoxy)isatin) to the total area of all peaks detected in the chromatogram.

Thermo Scientific Chemicals specifies an assay of ≥97.5% by GC for their 98% grade

product.[4]

Visualized Workflows
Understanding the procurement and application workflow is essential for research planning.

The following diagrams illustrate these processes.
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Procurement and Quality Verification Workflow
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Analyze Reaction Products

Click to download full resolution via product page

Caption: Procurement and Quality Verification Workflow.

Isatin and its derivatives are known to interact with various cellular signaling pathways, making

them attractive scaffolds for drug design. They have been investigated as inhibitors of

caspases, which are critical enzymes in the apoptosis pathway, and various receptor tyrosine

kinases (RTKs) involved in cancer progression.[12][13]

Role of Isatin Derivatives in Apoptosis and Kinase Signaling
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Caption: Inhibition of Cellular Pathways by Isatin Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b062976#commercial-suppliers-of-high-purity-5-
trifluoromethoxy-isatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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